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Compound of Interest

Compound Name: Saruparib

Cat. No.: B8180537

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Saruparib (also known as
AZD5305), a potent and selective PARP1 inhibitor. Adherence to these procedures is critical to
ensure a safe laboratory environment and maintain the integrity of your research.

Hazard Identification and Classification

Saruparib is an investigational drug and should be handled with care. According to available
Safety Data Sheets (SDS), there are some discrepancies in its classification. One source
classifies it as hazardous, while others do not. It is prudent to handle it as a potentially
hazardous compound.

GHS Classification (according to one source)[1]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.

Signal Word: Warning[1]
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Pictogram:
GHSO07: Exclamation Mark

It is essential to consult the specific SDS provided by your supplier for the most accurate and
up-to-date hazard information.

Personal Protective Equipment (PPE)

The consistent recommendation across safety data sheets is the use of comprehensive PPE to
prevent exposure.[1][2] The following table summarizes the required PPE for handling

Saruparib.
Personal Protective o _
Body Part _ Specifications and Rationale
Equipment
Safety goggles with side- To protect against splashes
Eyes/Face ) )
shields or a face shield and aerosols.[1][2]

To prevent skin contact.[1][2] It

) ] ] is good practice to use two
Protective, chemical-resistant )
Hands o pairs of chemotherapy gloves
gloves (e.g., nitrile) ]
when handling hazardous

drugs.[3]

To protect skin and personal

) i clothing from contamination.[1]
Impervious clothing, such as a
Body [2] Gowns should be shown to
lab coat or gown ) N
resist permeability by

hazardous drugs.[3]

To be used in poorly ventilated
areas or when generating dust
or aerosols to prevent
) ] ] respiratory irritation.[1][2] An

Respiratory Suitable respirator }
N95 respirator may be
appropriate for handling
compromised oral dosage

forms.[3]
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Operational and Disposal Plans: A Step-by-Step
Guide

1. Preparation and Safe Handling:

» Ventilation: Always handle Saruparib in a well-ventilated area, such as a chemical fume
hood, to avoid inhalation of dust or aerosols.[1]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1] Do not eat, drink, or smoke in the handling area.[1]

» Weighing: If weighing the solid compound, do so in a contained environment to prevent dust
formation.

e Solution Preparation: When preparing stock solutions, add the solvent to the vial containing
Saruparib slowly to avoid splashing. Information on solubility in DMSO is available.[4]

2. Storage:

e Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for up to six
months for optimal stability.[5]

o General Storage: Keep the container tightly closed in a dry and well-ventilated place.
3. Spill Management:

o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent further leakage or spillage if it is safe to do so.[2][6] Do not let the
product enter drains.[1][2]

» Personal Protection: Wear full personal protective equipment, including a respirator, during
cleanup.[2][6]
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o Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and collect it in a

suitable, labeled container for disposal.

4. Disposal:

e Regulations: Dispose of Saruparib and any contaminated materials in accordance with all

applicable local, state, and federal regulations for chemical waste.[1]

o Containers: Use designated, sealed, and properly labeled containers for waste.

e Unused Drug: For investigational drugs, unused supplies should be returned to the sponsor

or disposed of according to the sponsor's instructions.[7][8]

Emergency First Aid Procedures

Immediate action is required in case of exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide respiratory support. Seek

immediate medical attention.[1][2][6]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. Seek medical

attention if irritation persists.[1][2][6]

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Experimental Protocol Example: Cell-Based Assay
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The following is a summarized protocol for a cell-based assay to assess the effect of
Saruparib on cell proliferation.

Objective: To determine the IC50 of Saruparib in DLD-1 and BRCA2(-/-) DLD-1 cells.
Methodology:

o Cell Seeding: Harvest DLD-1 and BRCA2(-/-) DLD-1 cells and seed them into 384-well
plates at a density of 5,000 cells/mL and 2.5 x 104 cells/mL, respectively, in 40 pL of
complete media per well. Incubate overnight at 37°C and 5% CO2.[4]

o Day O Plate: On day 1, prepare a "day 0" plate by adding Sytox Green (5 uL, 2 uM) and
saponin (10 pL, 0.25% stock) to a set of wells. Seal the plate and incubate for >3 hours at
room temperature before imaging to determine the initial cell count.[4]

o Compound Addition: Add Saruparib at various concentrations to the experimental plates
using an Echo 555 liquid handler.[4]

 Incubation: Incubate the plates for 7 days at 37°C and 5% COZ2.[4]

¢ Final Cell Count: On day 8, add Sytox Green (5 pL, 2 uM) and saponin (10 pL, 0.25% stock)
to all wells. Incubate for >3 hours at room temperature.[4]

e Imaging and Analysis: Image the plates using a Cell Insight instrument with a 4x objective.
Analyze the images to determine cell count and calculate the IC50 value.[4]

Diagrams

Saruparib Handling Workflow
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Caption: Workflow for the safe handling of Saruparib.
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Caption: Logic for responding to a Saruparib exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Saruparib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8180537#personal-protective-equipment-for-
handling-saruparib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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